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Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Sulphon Black F is a water-soluble, sulfonated azo dye recognized for its utility in various
scientific applications. In the realm of biological research, it serves as a histological stain,
particularly effective in demonstrating connective tissues. Its strong acidic nature allows it to
bind to basic tissue components, providing sharp contrast and clear visualization. Additionally,
Fast Sulphon Black F is widely employed as a complexometric indicator for the determination
of metal ions, most notably copper, through titration with ethylenediaminetetraacetic acid
(EDTA). This document provides detailed protocols for the preparation of Fast Sulphon Black
F solutions for both histological and analytical applications.

Quantitative Data Summary

For ease of comparison, the quantitative parameters for preparing Fast Sulphon Black F
solutions for its two primary applications are summarized in the table below.
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Histological Staining
Parameter (Lignin Pink & Fast Complexometric Indicator
Sulphon Black F Method)

Fast Sulphon Black F

) 1% (wiv) 0.5% (wiv)
Concentration
Solvent Saturated Picric Acid Distilled Water
] o Staining of collagen, muscle, Titration of copper ions with
Primary Application
and cytoplasm EDTA

Experimental Protocols

I. Preparation of Fast Sulphon Black F Staining Solution
for Histology (as part of the Lignin Pink and Fast
Sulphon Black F Method)

This protocol details the preparation of a Fast Sulphon Black F solution for use in a differential
staining method for connective tissues, often in conjunction with a counterstain such as Lignin
Pink (Acid Red 1).

Materials:

Fast Sulphon Black F (C.I. 26990)

» Picric Acid, saturated aqueous solution
 Distilled water

e Magnetic stirrer and stir bar

e Glass beaker

e Graduated cylinder

« Filter paper
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Procedure:

Prepare a saturated solution of Picric Acid: To prepare the solvent, add an excess of picric
acid crystals to distilled water in a glass beaker. Stir the solution for several hours using a
magnetic stirrer to ensure saturation. Allow the undissolved crystals to settle at the bottom.
Carefully decant or filter the saturated picric acid solution to remove any undissolved
crystals.

Dissolve Fast Sulphon Black F: Weigh 1.0 g of Fast Sulphon Black F powder and add it to
100 mL of the saturated picric acid solution.

Mix thoroughly: Place the beaker on a magnetic stirrer and mix until the dye is completely
dissolved. This may take several minutes.

Filter the solution: Filter the prepared staining solution through filter paper to remove any
particulate matter.

Storage: Store the staining solution in a tightly capped, light-protected bottle at room
temperature. The solution is stable for several months.

Il. Preparation of Fast Sulphon Black F Solution as a
Complexometric Indicator

This protocol outlines the preparation of a Fast Sulphon Black F solution for use as an

indicator in the complexometric titration of copper (1) ions with EDTA.

Materials:

Fast Sulphon Black F (C.l. 26990)
Distilled water

Magnetic stirrer and stir bar

Glass beaker

Graduated cylinder
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« Filter paper
Procedure:
» Weigh the dye: Accurately weigh 0.5 g of Fast Sulphon Black F powder.

o Dissolve in distilled water: Add the weighed dye to 100 mL of distilled water in a glass
beaker.

o Mix until dissolved: Use a magnetic stirrer to mix the solution until the Fast Sulphon Black F
is fully dissolved.

« Filter (optional): For optimal clarity, the solution can be filtered through filter paper.

» Storage: Store the indicator solution in a labeled, sealed container at room temperature.

Visualizations
Experimental Workflow for Histological Staining
Solution Preparation

Caption: Workflow for preparing the histological staining solution.

Logical Relationship in Complexometric Titration

Caption: Displacement reaction in copper titration with EDTA.

 To cite this document: BenchChem. [Preparation of Fast Sulphon Black F Staining Solution:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349302#how-to-prepare-a-fast-sulphon-black-f-
staining-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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